Cas no 2171747-33-2 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-(methoxymethyl)butanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-(methoxymethyl)butanoic acid
• CAS No: 2171747-33-2
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6246286
• PubChem ID: 165561203
• Update Time: 2025-05-20

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-(methoxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-(methoxymethyl)butanoic acid
• EN300-1473586
• 2171747-33-2
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]-2-(methoxymethyl)butanoic acid

• Inchi： 1S/C27H30N2O6/c1-4-6-15-23(24(30)29-27(5-2,17-34-3)25(31)32)28-26(33)35-16-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,22-23H,5,15-17H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： VJPXFEXJXANZFT-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#CC)C(NC(C(=O)O)(COC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-(methoxymethyl)butanoic acid

Research Brief on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-(methoxymethyl)butanoic acid (CAS: 2171747-33-2)

In recent years, the compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-(methoxymethyl)butanoic acid (CAS: 2171747-33-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including drug discovery, peptide synthesis, and bioconjugation. The presence of both fluorenylmethoxycarbonyl (Fmoc) and alkyne functional groups makes it a versatile building block for the development of novel therapeutic agents and biomaterials.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, solubility, and reactivity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and click chemistry to incorporate this molecule into larger peptide frameworks. The alkyne moiety, in particular, has been exploited for bioorthogonal reactions, enabling site-specific modifications of biomolecules. These advancements have opened new avenues for targeted drug delivery and imaging applications.

One of the key findings from recent research is the compound's ability to serve as a linker in the construction of peptide-drug conjugates (PDCs). By leveraging its reactive groups, scientists have successfully attached cytotoxic agents to peptides, resulting in conjugates with improved selectivity and reduced off-target effects. This approach holds great potential for the treatment of cancers and other diseases where precise targeting is critical. Additionally, the compound's compatibility with Fmoc-based synthesis protocols has facilitated its widespread use in academic and industrial settings.

Further investigations have explored the pharmacokinetic and pharmacodynamic properties of derivatives based on 2171747-33-2. Preliminary data suggest that these derivatives exhibit favorable bioavailability and metabolic stability, making them suitable candidates for further preclinical development. However, challenges remain in optimizing their in vivo performance and minimizing potential toxicity. Ongoing research aims to address these issues through structural modifications and formulation strategies.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-(methoxymethyl)butanoic acid represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique combination of functional groups and versatility in synthesis applications make it a cornerstone for innovative therapeutic strategies. Future studies will likely focus on expanding its utility in drug discovery and translational medicine, paving the way for next-generation treatments.